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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B052907 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of

research integrity and environmental responsibility. For researchers, scientists, and drug

development professionals, adherence to proper disposal protocols for substances like

Glyceryl Trinonadecanoate (CAS No. 26536-13-0) is essential. While generally considered

non-hazardous, best practices dictate a cautious and informed approach to its disposal.

Glyceryl trinonadecanoate is a solid, combustible powder.[1] Personal protective equipment,

including eye shields, gloves, and a dust mask (such as a type N95), is recommended when

handling this chemical to prevent potential irritation.[1][2]

Step-by-Step Disposal Procedure
The recommended disposal procedure for glyceryl trinonadecanoate involves treating it as a

chemical waste product to be handled by a licensed disposal company. This ensures

compliance with regulations and minimizes environmental impact.

Waste Characterization: Although some sources classify glyceryl trinonadecanoate as

non-hazardous, it is prudent to manage it as a chemical waste stream unless otherwise

specified by your institution's Environmental Health and Safety (EHS) department.[3]

Containment:

Collect waste glyceryl trinonadecanoate in a suitable, properly labeled, and closed

container to prevent dust formation.[2]
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Ensure the container is compatible with the chemical and will not leak or rupture.

Labeling:

Clearly label the waste container with the chemical name ("Glyceryl Trinonadecanoate")

and any other information required by your institution's waste management guidelines.

Storage:

Store the sealed waste container in a designated satellite accumulation area for chemical

waste.

Do not mix with other waste streams unless explicitly permitted by your EHS office.

Disposal Request:

Arrange for pickup and disposal through your institution's EHS office or a licensed

professional waste disposal service.[2]

Environmental Protection:

Under no circumstances should glyceryl trinonadecanoate be disposed of down the

drain or in regular trash receptacles handled by custodial staff.[2][4] This is to prevent its

entry into sewer systems and to adhere to standard laboratory waste protocols.[2]

Summary of Safety and Disposal Information
For quick reference, the following table summarizes the key safety and disposal parameters for

glyceryl trinonadecanoate.
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Parameter Information Source(s)

Chemical Name Glyceryl Trinonadecanoate [5]

CAS Number 26536-13-0 [1][4]

Physical Form Solid, Powder [1]

Primary Hazard Combustible Solid [1]

Personal Protective Equipment

(PPE)

Eyeshields, Gloves, N95 Dust

Mask
[1][2]

Primary Disposal Method
Licensed Professional Waste

Disposal Service
[2]

Environmental Precautions Do not allow entry into drains [2]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of glyceryl trinonadecanoate in a laboratory setting.
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Preparation & Handling

Containment & Labeling

Storage & Segregation

Disposal & Final Steps

Forbidden Actions

Glyceryl Trinonadecanoate Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Dust Mask)

Collect waste in a
compatible, sealed container

Label container with
'Glyceryl Trinonadecanoate'

Do Not Dispose
Down Drain

Do Not Dispose in
Regular Trash

Store in designated
Satellite Accumulation Area

Do not mix with
other waste streams

Contact Institutional EHS
or approved waste contractor

Disposal by Licensed Professional Service

Click to download full resolution via product page

Disposal workflow for Glyceryl Trinonadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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